Cas no 57093-19-3 (L-Arginine,5-oxo-L-prolyl- (9CI))

• Product Name: L-Arginine,5-oxo-L-prolyl- (9CI)
• CAS No: 57093-19-3
• MF: C₁₁H₁₉N₅O₄
• MW: 285.299661874771
• CID: 369301
• PubChem ID: 171565
• Update Time: 2025-04-19

L-Arginine,5-oxo-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine,5-oxo-L-prolyl- (9CI)
• (2S)-5-(diaminomethylideneamino)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoic acid
• arginylpyroglutamate
• 57093-19-3
• L-Arginine, N2-(5-oxo-L-prolyl)-
• DTXSID60205711
• Arg-pglu

• Inchi： 1S/C11H19N5O4/c12-11(13)14-5-1-2-7(10(19)20)16-9(18)6-3-4-8(17)15-6/h6-7H,1-5H2,(H,15,17)(H,16,18)(H,19,20)(H4,12,13,14)/t6-,7-/m0/s1
• InChI Key： LZXDAAFZBSZISC-BQBZGAKWSA-N
• SMILES： O=C([C@@H]1CCC(N1)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 285.14387
• Monoisotopic Mass: 285.143704
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: -2.2

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 159.9